3-[(3-Methoxybenzoyl)amino]phenyl 1-(3,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C27H26N2O5
• Molecular Weight: 458.5 g/mol
• IUPAC Name: [3-[(3-methoxybenzoyl)amino]phenyl] 1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C27H26N2O5/c1-17-10-18(2)12-22(11-17)29-16-20(14-25(29)30)27(32)34-24-9-5-7-21(15-24)28-26(31)19-6-4-8-23(13-19)33-3/h4-13,15,20H,14,16H2,1-3H3,(H,28,31)
• InChI Key: REGKJMCAFMDIKC-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)N2CC(CC2=O)C(=O)OC3=CC=CC(=C3)NC(=O)C4=CC(=CC=C4)OC)C

Description

3-[(3-Methoxybenzoyl)amino]phenyl 1-(3,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate is a chemical compound that has attracted significant interest from researchers due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[(3-Methoxybenzoyl)amino]phenyl 1-(3,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate involves the inhibition of tubulin polymerization, which is essential for cell division. This leads to the arrest of the cell cycle and ultimately, cell death.
Biochemical and Physiological Effects:
Studies have shown that 3-[(3-Methoxybenzoyl)amino]phenyl 1-(3,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate exhibits significant antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(3-Methoxybenzoyl)amino]phenyl 1-(3,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate is its high potency against cancer cells. However, its solubility in water is limited, which can make it difficult to work with in laboratory experiments. Additionally, its mechanism of action is not fully understood, which can make it challenging to optimize its effectiveness.

Future Directions

There are several future directions for the study of 3-[(3-Methoxybenzoyl)amino]phenyl 1-(3,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate. One area of interest is the development of more effective drug delivery systems to improve its solubility and bioavailability. Another direction is the optimization of its mechanism of action to enhance its anticancer activity. Additionally, the compound's potential applications in materials science, such as in the development of new polymers, are also an area of interest for future research.

Synthesis Methods

The synthesis of 3-[(3-Methoxybenzoyl)amino]phenyl 1-(3,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate involves the reaction of 3-methoxybenzoyl chloride with 3-aminophenylpyrrolidine-2,5-dione in the presence of triethylamine. The resulting intermediate is then reacted with 1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylic acid to yield the final product.

Scientific Research Applications

3-[(3-Methoxybenzoyl)amino]phenyl 1-(3,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and materials science. It has been shown to exhibit significant activity against cancer cells, making it a promising candidate for the development of anticancer drugs.